S-(4-methylphenyl) (4-bromophenoxy)ethanethioate

• IUPAC Name: S-(4-methylphenyl) 2-(4-bromophenoxy)ethanethioate
• InChI: InChI=1S/C15H13BrO2S/c1-11-2-8-14(9-3-11)19-15(17)10-18-13-6-4-12(16)5-7-13/h2-9H,10H2,1H3
• InChI Key: JUSGKIMKUAUOJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrO2S
• Molecular Weight: 337.2 g/mol

Description

S-(4-methylphenyl) (4-bromophenoxy)ethanethioate is a chemical compound that is widely used in scientific research. It is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. The compound has been studied extensively for its potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. In

Scientific Research Applications

S-(4-methylphenyl) (4-bromophenoxy)ethanethioate is primarily used in scientific research as an inhibitor of acetylcholinesterase. This enzyme is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function. Inhibition of acetylcholinesterase can lead to increased levels of acetylcholine in the brain, which may improve cognitive function in patients with Alzheimer's disease and other neurological disorders. The compound has also been studied for its potential as an insecticide and herbicide.

Mechanism of Action

S-(4-methylphenyl) (4-bromophenoxy)ethanethioate inhibits acetylcholinesterase by binding to the active site of the enzyme. This prevents the enzyme from breaking down acetylcholine, leading to increased levels of the neurotransmitter in the brain. The compound is a reversible inhibitor, meaning that its effects are temporary and can be reversed by the body's natural processes.
Biochemical and physiological effects:
Inhibition of acetylcholinesterase by this compound can lead to a variety of biochemical and physiological effects. Increased levels of acetylcholine in the brain can improve cognitive function, but can also lead to side effects such as nausea, vomiting, and diarrhea. The compound has also been shown to have toxic effects on the liver and kidneys at high doses.

Advantages and Limitations for Lab Experiments

S-(4-methylphenyl) (4-bromophenoxy)ethanethioate has several advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful for studying the role of this enzyme in neurological disorders. The compound is also relatively stable and easy to handle. However, it has several limitations as well. Its effects on acetylcholinesterase are temporary and reversible, making it difficult to study long-term effects. The compound can also have toxic effects at high doses, which can limit its use in some experiments.

Future Directions

There are several future directions for research on S-(4-methylphenyl) (4-bromophenoxy)ethanethioate. One area of interest is the development of new inhibitors of acetylcholinesterase that are more potent and have fewer side effects. Another area of interest is the study of the compound's effects on other neurotransmitter systems, such as dopamine and serotonin. Finally, the compound's potential as an insecticide and herbicide could be further explored, with the goal of developing more effective and environmentally friendly pesticides.